Cas no 1301739-49-0 (4-Hydrazino-2-methylpyridine hydrobromide)

• Product Name: 4-Hydrazino-2-methylpyridine hydrobromide
• CAS No: 1301739-49-0
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• MDL: MFCD13186234
• CID: 4586952
• Update Time: 2025-06-10

4-Hydrazino-2-methylpyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazino-2-methylpyridine hydrobromide
• 4-Hydrazino-2-methylpyridinehydrobromide
• 4-HYDRAZINO-2-METHYLPYRIDINE HBR
• 4-Hydrazinyl-2-methylpyridine hydrobromide
• (2-methylpyridin-4-yl)hydrazine;hydrobromide
• BCC73949
• 4-Hydrazinyl-2-methylpyridinehydrobromide
• 2-methylpyridin-4-yl-hydrazine hydrobromide
• F16202

• MDL： MFCD13186234
• Inchi： 1S/C6H9N3.BrH/c1-5-4-6(9-7)2-3-8-5;/h2-4H,7H2,1H3,(H,8,9);1H
• InChI Key： DFPGRHYQOVHERD-UHFFFAOYSA-N
• SMILES： Br.N(C1C=CN=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 84.4
• Topological Polar Surface Area: 50.9

Additional information on 4-Hydrazino-2-methylpyridine hydrobromide

4-Hydrazino-2-methylpyridine Hydrobromide (CAS No. 1301739-49-0): An Overview

4-Hydrazino-2-methylpyridine hydrobromide (CAS No. 1301739-49-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Methyl-4-pyridinecarbohydrazide hydrobromide, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 4-hydrazino-2-methylpyridine hydrobromide is C₇H₁₁N₃·HBr, and its molecular weight is approximately 208.09 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. Its hydrazino group and pyridine ring contribute to its reactivity and functional versatility, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 4-hydrazino-2-methylpyridine hydrobromide can be achieved through several methods. One common approach involves the reaction of 2-methylpyridine with hydrazine in the presence of hydrobromic acid. This reaction typically proceeds via a nucleophilic substitution mechanism, where the hydrazine molecule attacks the electrophilic carbon atom of the pyridine ring, forming the desired product. The reaction conditions, such as temperature, pressure, and solvent choice, can significantly influence the yield and purity of the final product.

In recent years, 4-hydrazino-2-methylpyridine hydrobromide has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-hydrazino-2-methylpyridine hydrobromide exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The researchers attributed this activity to the ability of the compound to interfere with viral replication processes.

Beyond antiviral applications, 4-hydrazino-2-methylpyridine hydrobromide has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that certain derivatives of this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its therapeutic potential, 4-hydrazino-2-methylpyridine hydrobromide has been explored for its use in agrochemicals. Research published in Pesticide Biochemistry and Physiology highlighted its effectiveness as a fungicide against several plant pathogens. The compound's ability to disrupt fungal cell membranes and inhibit spore germination makes it a promising candidate for developing new fungicides with improved efficacy and reduced environmental impact.

The safety profile of 4-hydrazino-2-methylpyridine hydrobromide is an important consideration for its practical applications. Toxicological studies have shown that while the compound is generally well-tolerated at low concentrations, higher doses may cause mild irritant effects on mucous membranes. Therefore, appropriate handling precautions should be taken when working with this compound in laboratory settings.

In conclusion, 4-hydrazino-2-methylpyridine hydrobromide (CAS No. 1301739-49-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and agricultural products. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in various scientific fields.